BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
of O-tert-Butyl-L-tyrosine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-tert-Butyl-L-tyrosine

Cat. No.: B099354

For researchers, scientists, and professionals in drug development, meticulous adherence to
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of O-tert-Butyl-L-tyrosine, ensuring the protection of both
laboratory personnel and the environment.

Essential Safety and Handling Information

While O-tert-Butyl-L-tyrosine is not classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), standard laboratory
safety practices should always be observed.[1][2] Personal protective equipment (PPE),
including safety goggles with side shields, gloves, and a lab coat, should be worn when
handling this compound.[3] In the event of a spill, the area should be controlled and the
material carefully collected to prevent dust from becoming airborne.

Step-by-Step Disposal Protocol

The proper disposal of O-tert-Butyl-L-tyrosine and its associated waste is a critical
component of laboratory safety. The following step-by-step instructions are designed to provide
clear guidance.

1. Waste Segregation and Collection:

e Solid Waste:
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o Collect any unused or expired solid O-tert-Butyl-L-tyrosine in its original container or a
clearly labeled, sealed waste bag.

o Contaminated disposables such as weigh boats, gloves, and wipes should also be placed
in this designated solid waste container.

Aqueous/Liquid Waste:

o Collect all aqueous solutions containing O-tert-Butyl-L-tyrosine in a designated aqueous
hazardous waste container.

Contaminated Labware:

o Disposable Labware: Items such as pipette tips and plastic tubes that have come into
contact with the compound should be disposed of in the solid waste container.

o Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as
liquid chemical waste. Following decontamination, the glassware can be washed
according to standard laboratory procedures.

. Container Management:

Obtain designated and properly labeled chemical waste containers from your institution's
Environmental Health and Safety (EHS) department.

Ensure all waste containers are securely sealed and stored in a designated secondary
containment area, away from incompatible materials.

. Final Disposal:

All waste must be disposed of in accordance with federal, state, and local environmental
control regulations.[2][4]

Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste.
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Quantitative Data Summary

For quick reference, the following table summarizes key properties of O-tert-Butyl-L-tyrosine.

Property Value

Molecular Formula C13H19NO3

Molecular Weight 237.29 g/mol [1]

Melting Point 238-243 °C (lit.)[3][5][6][7]

Appearance White to off-white solid/powder to crystal[2][7]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubilit
Y Acetate, DMSO, Acetone[5][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of O-tert-
Butyl-L-tyrosine.
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Caption: Decision workflow for the proper disposal of O-tert-Butyl-L-tyrosine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. O-tert-Butyl-L-tyrosine | CL13H19NO3 | CID 7408092 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. peptide.com [peptide.com]

o 3. O-MT HE-L-BEEHE 97% | Sigma-Aldrich [sigmaaldrich.com]

e 4. peptide.com [peptide.com]

o 5. O-tert-Butyl-L-tyrosine | 18822-59-8 [chemicalbook.com]

e 6. O-tert-Butyl-L-tyrosine | 18822-59-8 [amp.chemicalbook.com]

e 7. O-tert-Butyl-L-tyrosine Eight Chongging Chemdad Co. , Ltd [chemdad.com]

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of O-
tert-Butyl-L-tyrosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099354#0-tert-butyl-I-tyrosine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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